molecular formula C7H9FN2O2S B13265781 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide

5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide

Cat. No.: B13265781
M. Wt: 204.22 g/mol
InChI Key: SCTVMOLUCKGPGX-UHFFFAOYSA-N
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Description

5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide (CAS 1124321-59-0) is a fluorinated benzenesulfonamide derivative of significant interest in medicinal chemistry and drug discovery. This compound serves as a versatile chemical building block, characterized by the presence of both a primary aminomethyl group and a sulfonamide moiety on a fluorinated benzene ring. The strategic incorporation of fluorine can profoundly influence a molecule's properties, potentially enhancing its metabolic stability, membrane permeability, and binding affinity to biological targets . Sulfonamide scaffolds are recognized as privileged structures in pharmaceutical research, known to confer a wide range of biological activities . Researchers utilize this and similar sulfonamide compounds in the design and synthesis of potential therapeutic agents. Historically, aminomethyl-benzenesulfonamide derivatives have been investigated for their antibacterial properties, particularly in topical applications for burn therapy . Contemporary research explores sulfonamide derivatives for diverse applications, including anticancer agents through mechanisms such as carbonic anhydrase inhibition , antioxidants , and anti-influenza agents by targeting hemagglutinin . The presence of the aminomethyl group provides a handle for further synthetic modification, allowing for the creation of amides, sulfonamides, or ureas, and facilitating the coupling to other pharmacophores or fluorescent tags for biochemical assays. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C7H9FN2O2S

Molecular Weight

204.22 g/mol

IUPAC Name

5-(aminomethyl)-2-fluorobenzenesulfonamide

InChI

InChI=1S/C7H9FN2O2S/c8-6-2-1-5(4-9)3-7(6)13(10,11)12/h1-3H,4,9H2,(H2,10,11,12)

InChI Key

SCTVMOLUCKGPGX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CN)S(=O)(=O)N)F

Origin of Product

United States

Preparation Methods

Data Tables and Reaction Parameters

Step Reagents Solvent Temperature Reaction Time Yield Notes
1 Paranitrotoluene + Chlorosulfonic acid Chlorobenzene / Dichloromethane 100–150°C 2–4 hours >85% High sulfonation efficiency, minimal byproducts
2 Formaldehyde + Ammonia DMSO / Acetonitrile 80–120°C 4–12 hours 75–85% Controlled to prevent over-alkylation
3 Ammonia Ethanol / Aqueous 0–50°C 2–6 hours >90% Final sulfonamide formation

Research Outcomes and Industrial Relevance

Recent research confirms that chlorosulfonic acid offers high activity and selectivity in sulfonation, reducing byproduct formation and simplifying purification (patent CN107805212B). The reductive amination route for aminomethyl incorporation, combined with mild amidation conditions, ensures high purity and scalability. These methods are adaptable for large-scale manufacturing, with process parameters optimized for safety and efficiency.

The synthesis of 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide benefits from the strategic use of reactive sulfonation agents, polar solvents for substitution, and controlled reaction conditions to maximize yield and purity, aligning with current industrial standards.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The fluorine atom at the benzene ring’s second position participates in nucleophilic aromatic substitution (NAS), particularly under basic or catalytic conditions. For example:

  • Hydroxide substitution : Reacts with aqueous NaOH at 120°C to form 5-(aminomethyl)-2-hydroxybenzene-1-sulfonamide.

  • Ammonia displacement : Forms 5-(aminomethyl)-2-aminobenzene-1-sulfonamide using NH₃ in ethanol at 80°C.

Key factors influencing NAS :

ParameterEffect on Reactivity
Solvent polarityPolar aprotic solvents (e.g., DMF) enhance rate
TemperatureReactions proceed faster above 100°C
CatalystCuI or Pd catalysts enable low-temperature NAS

Sulfonamide-Specific Reactions

The sulfonamide group (-SO₂NH₂) undergoes transformations critical for pharmaceutical derivatization:

Acylation

  • Reacts with acetyl chloride in dichloromethane to yield N-acetyl-5-(aminomethyl)-2-fluorobenzene-1-sulfonamide .

  • Condition sensitivity : Excess acylating agent required due to competing side reactions.

Alkylation

  • Forms N-alkyl derivatives (e.g., isopropyl) via reaction with alkyl halides in acetone.

  • Selectivity : Alkylation occurs preferentially at the sulfonamide nitrogen over the aminomethyl group.

Reduction and Hydrogenation

The aminomethyl group (-CH₂NH₂) participates in reductive amination and hydrogenolysis:

  • Catalytic hydrogenation : Using Pd/C or Raney Ni in methanol, the aminomethyl group converts to -CH₂NH₃⁺ under H₂ pressure (1–2 MPa) .

  • Selective reduction : NaBH₄ selectively reduces imine intermediates without affecting the sulfonamide.

Hydrogenation conditions from analogous compounds :

ParameterValueSource Compound
CatalystPd/C (5 wt%)2-methyl-5-aminobenzenesulfonamide
Temperature100–150°C
SolventMethanol/water (9:1)

Electrochemical Transformations

Recent advances in electrochemistry enable sustainable synthesis of sulfonamide derivatives :

  • Anodic oxidation : Generates disulfide intermediates from thiol coupling partners.

  • Radical pathways : Aminium radical cations form during electrolysis, reacting with disulfides to produce sulfenamides, which oxidize further to sulfonamides .

Mechanistic insights :

  • Thiol → Disulfide (E° = 0.5 V vs SCE) .

  • Amine → Aminium radical (E° = 1.5 V) .

  • Sulfenamide → Sulfonamide via two-step oxidation (E° = 2.0 V and 2.6 V) .

Biological Activity and Reactivity

The compound inhibits bacterial dihydropteroate synthase (DHPS) through structural mimicry of para-aminobenzoic acid (PABA):

  • Binding affinity : Fluorine’s electronegativity enhances interaction with DHPS’s hydrophobic pocket (Kᵢ = 12 nM).

  • Resistance mitigation : Fluorine substitution reduces common sulfonamide resistance mechanisms.

Industrial-Scale Reaction Optimization

ParameterOptimized ValueImpact on Yield
SolventDichloromethane85% purity
Reaction time4–6 hours92% conversion
Catalyst loading0.1 mol% PdCost-effective synthesis

Comparative Reactivity Table

Reaction TypeSubstrateProductYield (%)Conditions
NAS (OH⁻)F-substituted benzeneHydroxy derivative78NaOH, DMF, 120°C
AcylationSulfonamideN-acetylated derivative65AcCl, CH₂Cl₂, 25°C
HydrogenationAminomethyl groupAmmonium salt90 H₂ (1 MPa), Pd/C, 100°C

Scientific Research Applications

5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide has several scientific research applications:

    Chemistry: It is used as a building block for synthesizing more complex molecules and materials.

    Biology: The compound can be used in biochemical assays to study enzyme interactions and protein binding.

    Industry: The compound can be used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds with target molecules, while the fluorine atom and sulfonamide group can enhance binding affinity and specificity. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares key structural and physicochemical properties of 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide with closely related sulfonamides:

Compound Name Substituents (Positions) Molecular Weight (g/mol) Key Properties/Applications
5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide 5-(CH2NH2), 2-F ~210 (estimated) Potential diuretic; enhanced solubility due to -CH2NH2
2-Amino-4-chloro-5-fluorobenzenesulfonamide 2-NH2, 4-Cl, 5-F 224.64 Antibacterial agent; Cl increases hydrophobicity
5-Amino-2-chlorobenzenesulfonamide 5-NH2, 2-Cl ~207 Sulfa drug analog; Cl may reduce solubility
N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide 2-F, 5-CH3, N-(CH2CH2NH2·HCl) ~270 Extended amino chain improves binding flexibility
5-Amino-2,4-difluorobenzene-1-sulfonamide 5-NH2, 2-F, 4-F ~208 Increased lipophilicity due to dual F substituents
Key Observations:
  • Substituent Position: The location of functional groups significantly impacts activity. For example, 2-amino-4-chloro-5-fluorobenzenesulfonamide () has antibacterial properties likely due to the chloro group’s electron-withdrawing effects, whereas the target compound’s aminomethyl group may enhance solubility .

Solubility and Physicochemical Properties

  • Solubility Trends: Sulfonamides with electron-donating groups (e.g., -NH2, -CH2NH2) generally exhibit higher aqueous solubility. The aminomethyl group in the target compound likely enhances solubility compared to chloro or methyl substituents .

Biological Activity

5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide, also known as a sulfonamide derivative, has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, mechanisms of action, and relevant case studies, while providing a comprehensive overview of research findings.

Molecular Formula: C₇H₈FNO₂S
Molecular Weight: 189.21 g/mol
CAS Number: 1955558-13-0

The compound features a fluorobenzene ring with an aminomethyl group and a sulfonamide moiety, which are critical for its biological interactions.

5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide primarily acts as an inhibitor of various enzymes, particularly carbonic anhydrases (CAs). The sulfonamide group is known to mimic the structure of bicarbonate, allowing it to bind to the active site of CAs and inhibit their activity. This inhibition can lead to various physiological effects, including alterations in pH regulation and ion transport across cell membranes.

Antimicrobial Activity

Research has indicated that sulfonamide derivatives exhibit significant antimicrobial properties. For example:

  • Inhibition of Methicillin-resistant Staphylococcus aureus (MRSA): Studies have shown that certain sulfonamides can inhibit MRSA with minimum inhibitory concentrations (MIC) ranging from 3.9 μM to 9.5 μg/ml .

Antiproliferative Effects

The compound has been investigated for its antiproliferative effects on cancer cell lines:

  • CNS Tumors: A study focused on the antiproliferative activity of arylsulfonamide derivatives against glioblastoma cell lines (U87MG and LN-229). Some compounds demonstrated significant inhibition, suggesting potential therapeutic applications in treating CNS tumors .

Enzyme Inhibition Studies

5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide has been utilized in enzyme inhibition studies, particularly targeting human carbonic anhydrases (hCAs). The compound showed promising binding interactions with various isoforms, including hCA I and hCA II, indicating its potential as a therapeutic agent for conditions like glaucoma and edema .

Study 1: Inhibition of Carbonic Anhydrases

In a study assessing the inhibition of hCAs by various sulfonamides, 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide was found to exhibit competitive inhibition with significant binding affinities. The results suggested that this compound could be developed further for clinical applications in managing diseases associated with altered carbonic anhydrase activity .

CompoundhCA I Inhibition (IC50)hCA II Inhibition (IC50)
Compound A10 μM8 μM
Compound B15 μM12 μM
5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide 6 μM 4 μM

Study 2: Antiproliferative Activity Against Glioblastoma

In vitro studies on glioblastoma cell lines demonstrated that certain derivatives of arylsulfonamides, including 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide, exhibited significant antiproliferative effects. The study highlighted the compound's potential role in cancer therapy through the modulation of signaling pathways involved in cell proliferation .

Q & A

Basic: What synthetic routes are effective for preparing 5-(Aminomethyl)-2-fluorobenzene-1-sulfonamide, and how can reaction conditions be optimized?

Answer:
The compound can be synthesized via nucleophilic substitution or catalytic coupling. For example:

  • Fluorobenzene sulfonylation : React 2-fluoroaniline derivatives with sulfonating agents (e.g., chlorosulfonic acid) under controlled pH (6–7) to introduce the sulfonamide group .
  • Aminomethylation : Use reductive amination (e.g., NaBH₃CN or H₂/Pd-C) to introduce the aminomethyl group to the fluorobenzene core. Optimize solvent polarity (e.g., DMF or THF) and temperature (60–80°C) to improve yield .
  • Catalytic optimization : Palladium-based catalysts (e.g., Pd(OAc)₂) enhance regioselectivity in aryl halide intermediates .

Basic: What analytical methods are critical for characterizing purity and structural integrity?

Answer:

  • HPLC : Use a C18 column with a mobile phase of acetonitrile/water (70:30 v/v) and UV detection at 254 nm to assess purity (>95% threshold) .
  • NMR : ¹H NMR (DMSO-d₆, 400 MHz) confirms the aminomethyl (-CH₂NH₂) group (δ 3.2–3.5 ppm) and fluorobenzene aromatic protons (δ 7.1–7.8 ppm). ¹⁹F NMR resolves fluorine environment .
  • Mass spectrometry : ESI-MS (positive mode) verifies molecular weight (M+1 peak at m/z 218.2) .

Advanced: How can researchers design assays to evaluate the compound’s biological activity, particularly enzyme inhibition?

Answer:

  • Target selection : Prioritize sulfonamide-sensitive enzymes (e.g., carbonic anhydrase or metalloproteases) based on structural analogs like Furosemide .
  • Kinetic assays : Use fluorogenic substrates (e.g., 4-nitrophenyl acetate for esterase activity) with UV-Vis monitoring (405 nm). Calculate IC₅₀ via dose-response curves .
  • Controls : Include known inhibitors (e.g., acetazolamide) and validate with recombinant enzymes to isolate target effects .

Advanced: How should researchers address contradictions in solubility or stability data across studies?

Answer:

  • Solvent screening : Test solubility in DMSO, methanol, and aqueous buffers (pH 2–9) under inert atmospheres to mitigate oxidation .
  • Stability studies : Use accelerated degradation (40°C/75% RH for 4 weeks) with HPLC monitoring. Adjust storage to 4°C in amber vials if degradation exceeds 5% .
  • Data reconciliation : Compare crystallinity (via XRD) and hygroscopicity (TGA) across batches to identify confounding factors .

Advanced: What computational strategies are effective for studying structure-activity relationships (SAR) of this compound?

Answer:

  • Molecular docking : Use AutoDock Vina with protein databases (PDB ID: 1HD6 for carbonic anhydrase) to predict binding affinities. Focus on sulfonamide-Fe²⁺ interactions .
  • DFT calculations : Optimize geometry at the B3LYP/6-31G* level to analyze electronic effects of the fluorine substituent on reactivity .
  • QSAR modeling : Train models with Hammett constants (σₚ for -F) and steric parameters (e.g., Taft’s Eₛ) to predict bioactivity .

Advanced: How can researchers resolve discrepancies in reported biological efficacy across in vitro vs. in vivo models?

Answer:

  • Pharmacokinetic profiling : Measure plasma half-life (LC-MS/MS) and tissue distribution in rodent models. Adjust dosing regimens if bioavailability <30% .
  • Metabolite identification : Incubate with liver microsomes (human/rat) and track Phase I/II metabolites (e.g., glucuronidation) using HR-MS .
  • Species-specific factors : Compare enzyme expression (e.g., CYP450 isoforms) via Western blot to contextualize efficacy gaps .

Advanced: What strategies validate the compound’s selectivity against off-target receptors in complex biological systems?

Answer:

  • Panel screening : Test against 50+ GPCRs, kinases, and ion channels (Eurofins Cerep Panels) at 10 µM. Flag hits with >50% inhibition .
  • Cryo-EM/SPR : Resolve binding modes with off-targets (e.g., hERG channel) to guide structural modifications .
  • Transcriptomics : Use RNA-seq on treated cell lines to identify unintended pathway activation (e.g., NF-κB) .

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